Cas no 1804053-34-6 (Ethyl 4-fluoro-5-methoxypyridine-2-acetate)

• Product Name: Ethyl 4-fluoro-5-methoxypyridine-2-acetate
• CAS No: 1804053-34-6
• MF: C₁₀H₁₂FNO₃
• MW: 213.205586433411
• CID: 4906226
• Update Time: 2025-06-09

Ethyl 4-fluoro-5-methoxypyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-fluoro-5-methoxypyridine-2-acetate

• Inchi： 1S/C10H12FNO3/c1-3-15-10(13)5-7-4-8(11)9(14-2)6-12-7/h4,6H,3,5H2,1-2H3
• InChI Key： ZWVPJNBVIGLBDE-UHFFFAOYSA-N
• SMILES： FC1C(=CN=C(C=1)CC(=O)OCC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 213
• XLogP3: 1.1
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 4-fluoro-5-methoxypyridine-2-acetate

Recent Advances in the Study of Ethyl 4-fluoro-5-methoxypyridine-2-acetate (CAS: 1804053-34-6) and Its Applications in Chemical Biology and Pharmaceutical Research

Ethyl 4-fluoro-5-methoxypyridine-2-acetate (CAS: 1804053-34-6) is a fluorinated pyridine derivative that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting central nervous system (CNS) disorders and inflammatory diseases. Recent studies have highlighted its potential as a building block for novel kinase inhibitors and GPCR modulators, making it a valuable asset in pharmaceutical research.

One of the most notable advancements in the application of Ethyl 4-fluoro-5-methoxypyridine-2-acetate is its role in the development of selective kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of potent and selective JAK3 inhibitors, which show promise for treating autoimmune diseases such as rheumatoid arthritis. The fluorinated pyridine core of this compound enhances binding affinity to the ATP-binding site of kinases, while the ethoxycarbonyl group provides a handle for further structural modifications.

In addition to its applications in kinase inhibitor development, recent research has explored the use of Ethyl 4-fluoro-5-methoxypyridine-2-acetate in the synthesis of novel PET (positron emission tomography) radiotracers. The fluorine-18 isotope can be introduced into the pyridine ring, creating a valuable tool for neuroimaging studies. A 2022 publication in ACS Chemical Neuroscience reported the successful development of a fluorine-18 labeled analog for imaging neuroinflammation in Alzheimer's disease models.

The synthetic versatility of Ethyl 4-fluoro-5-methoxypyridine-2-acetate has also been demonstrated in recent methodological advances. A 2023 paper in Organic Letters described a novel palladium-catalyzed cross-coupling reaction that enables efficient functionalization of the pyridine ring at the 2-position, significantly expanding the structural diversity accessible from this key intermediate. This methodological breakthrough has important implications for medicinal chemistry campaigns aiming to explore structure-activity relationships in drug discovery programs.

From a pharmacological perspective, recent in vitro studies have shown that derivatives of Ethyl 4-fluoro-5-methoxypyridine-2-acetate exhibit favorable drug-like properties, including good metabolic stability and blood-brain barrier permeability. These characteristics make this scaffold particularly attractive for CNS drug development. Current research efforts are focused on optimizing the pharmacokinetic profile of these derivatives while maintaining their target engagement and selectivity.

Looking forward, the unique structural features of Ethyl 4-fluoro-5-methoxypyridine-2-acetate continue to inspire innovative applications in chemical biology and drug discovery. Ongoing research is exploring its potential in targeted protein degradation (PROTACs) and covalent inhibitor design. As synthetic methodologies advance and our understanding of structure-activity relationships deepens, this compound is poised to play an increasingly important role in the development of next-generation therapeutics for challenging disease targets.